Cas no 1217862-79-7 (1-Ethyl-4-iodo-3-methyl-1H-pyrazole)

1-Ethyl-4-iodo-3-methyl-1H-pyrazole is a halogenated pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features, including the iodine substituent at the 4-position and the ethyl group at the 1-position, make it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The compound's stability and well-defined reactivity profile facilitate its use in medicinal chemistry for the development of bioactive molecules. Its purity and consistent performance under controlled conditions ensure reliable results in synthetic applications. This compound is particularly valuable for researchers exploring novel pyrazole-based scaffolds.
1-Ethyl-4-iodo-3-methyl-1H-pyrazole structure
1217862-79-7 structure
Product Name:1-Ethyl-4-iodo-3-methyl-1H-pyrazole
CAS No:1217862-79-7
MF:C6H9IN2
MW:236.053533315659
MDL:MFCD15146435
CID:4686929
PubChem ID:46318305
Update Time:2025-05-20

1-Ethyl-4-iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-4-iodo-3-methyl-1H-pyrazole
    • 1-ethyl-4-iodo-3-methylpyrazole
    • SBB051459
    • 1H-pyrazole, 1-ethyl-4-iodo-3-methyl-
    • T3700
    • 1-Ethyl-4-iodo-3-methyl-1H-pyrazole
    • MDL: MFCD15146435
    • Inchi: 1S/C6H9IN2/c1-3-9-4-6(7)5(2)8-9/h4H,3H2,1-2H3
    • InChI Key: UWTOBMGFDSKNSY-UHFFFAOYSA-N
    • SMILES: IC1=CN(CC)N=C1C

Computed Properties

  • Exact Mass: 235.981
  • Monoisotopic Mass: 235.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8

1-Ethyl-4-iodo-3-methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E261175-250mg
1-Ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7
250mg
$ 275.00 2022-06-05
TRC
E261175-500mg
1-Ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7
500mg
$ 450.00 2022-06-05
TRC
E261175-1000mg
1-Ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7
1g
$ 720.00 2022-06-05
Chemenu
CM489376-1g
1-Ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7 97%
1g
$264 2022-06-14
abcr
AB408446-500 mg
1-Ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7
500MG
€254.60 2022-03-02
abcr
AB408446-1 g
1-Ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7
1g
€299.00 2022-03-02
abcr
AB408446-5 g
1-Ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7
5g
€817.00 2022-03-02
eNovation Chemicals LLC
Y1233546-1g
1-ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7 95%
1g
$185 2024-06-06
eNovation Chemicals LLC
Y1233546-5g
1-ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7 95%
5g
$650 2024-06-06
Enamine
EN300-217409-0.05g
1-ethyl-4-iodo-3-methyl-1H-pyrazole
1217862-79-7 95%
0.05g
$84.0 2023-09-16

Additional information on 1-Ethyl-4-iodo-3-methyl-1H-pyrazole

Introduction to 1-Ethyl-4-iodo-3-methyl-1H-pyrazole (CAS No. 1217862-79-7)

1-Ethyl-4-iodo-3-methyl-1H-pyrazole (CAS No. 1217862-79-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of an iodine atom and an ethyl group imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-Ethyl-4-iodo-3-methyl-1H-pyrazole is characterized by a pyrazole ring with an ethyl group at the 1-position, a methyl group at the 3-position, and an iodine atom at the 4-position. This arrangement provides a unique set of electronic and steric properties that can be exploited in various synthetic transformations. The iodine atom, in particular, is a versatile leaving group that can be readily substituted with other functional groups, making this compound an excellent starting material for the synthesis of a wide range of derivatives.

In the context of medicinal chemistry, 1-Ethyl-4-iodo-3-methyl-1H-pyrazole has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have highlighted its potential in the design and synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of several 1-Ethyl-4-iodo-3-methyl-1H-pyrazole-based derivatives that exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The versatility of 1-Ethyl-4-iodo-3-methyl-1H-pyrazole extends beyond its use as a synthetic intermediate. Its iodine atom can be readily functionalized through various reactions such as Suzuki coupling, Stille coupling, and Sonogashira coupling. These reactions allow for the introduction of a wide range of substituents, including aryl groups, alkyl groups, and heterocyclic moieties. This flexibility makes it an attractive starting material for the synthesis of complex molecules with tailored biological activities.

In addition to its synthetic utility, 1-Ethyl-4-iodo-3-methyl-1H-pyrazole has also been investigated for its potential as a radiolabeling agent in nuclear medicine. The iodine atom can be replaced with radioactive isotopes such as iodine-123 or iodine-125, which are commonly used in diagnostic imaging techniques like single-photon emission computed tomography (SPECT) and positron emission tomography (PET). This application has significant implications for the development of new radiopharmaceuticals for early disease detection and monitoring.

The physical properties of 1-Ethyl-4-iodo-3-methyl-1H-pyrazole, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. It is typically a solid at room temperature with a melting point ranging from 85 to 87°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both liquid-phase and solid-phase synthetic reactions.

Safety and handling considerations are crucial when working with 1-Ethyl-4-iodo-3-methyl-1H-pyrazole. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment such as gloves and safety goggles.

In conclusion, 1-Ethyl-4-iodo-3-methyl-1H-pyrazole (CAS No. 1217862-79-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an excellent starting material for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the field.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.